3-(Pyrimidin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one

• IUPAC Name: 3-pyrimidin-2-yl-4H-1,2,4-oxadiazol-5-one
• InChI: InChI=1S/C6H4N4O2/c11-6-9-5(10-12-6)4-7-2-1-3-8-4/h1-3H,(H,9,10,11)
• InChI Key: NEMHIHAGDKMIKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)C2=NOC(=O)N2
• Molecular Formula: C6H4N4O2
• Molecular Weight: 164.12 g/mol

Description

Pyrimidine is a basic structure in many important biomolecules like DNA, RNA, and ATP. It’s a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis Analysis

Pyrimidine derivatives can be synthesized using various methods. For instance, one study reported the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be analyzed using spectroscopic techniques. Computational tools can also be used to investigate the molecular and electronic behavior of these compounds.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo various chemical reactions. For example, a study reported the synthesis of ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate through a series of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives can be determined using various analytical techniques. For instance, the melting point and yield of a compound can be determined experimentally.

Scientific Research Applications

Synthesis of Novel Derivatives

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Inhibitors of Receptor Tyrosine Kinase

. This is significant as receptor tyrosine kinases play a key role in the regulation of cell growth and proliferation.

Anticancer Activity

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Antibacterial and Antifungal Activity

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Antioxidant Activity

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Anti-Fibrosis Activity

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Synthesis of N-Heterocycles

. This is significant as N-heterocycles are important structures in medicinal chemistry.

Pharmacokinetic Profiles

. This is crucial in determining the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds.

Safety And Hazards

The safety and hazards of pyrimidine derivatives can vary depending on their structure. It’s important to refer to the safety data sheet of the specific compound for detailed information.

Future Directions

The development of new pyrimidine derivatives with potential biological activities is an important area of research in medicinal chemistry. These compounds have shown promise in various applications, including as antimicrobial, antiviral, antitumor, and antifibrotic agents.